Cas no 629-30-1 (1,7-Heptanediol)

• Product Name: 1,7-Heptanediol
• CAS No: 629-30-1
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• MDL: MFCD00002987
• CID: 39273
• PubChem ID: 12381
• Update Time: 2025-11-02

1,7-Heptanediol Chemical and Physical Properties

Names and Identifiers

• 1,7-Heptanediol
• 1,7-Dihydroxyheptane~Heptamethylene glycol
• 1.7-Heptanediol
• Vinyl-2-furoate
• 1,7-DIHYDROXYHEPTANE
• 1,7-heptadiol
• 1,7-heptandiol
• 1,7-heptanediole
• heptamethylenediol
• heptamethyleneglycol
• heptamethylenglycol
• Heptane-1,7-diol
• NSC 3821
• a,w-Heptanediol
• w-Heptanediol
• Heptamethylene Glycol
• alpha,omega-Heptanediol
• .alpha.,.omega.-Heptanediol
• A,?-Heptanediol
• SXCBDZAEHILGLM-UHFFFAOYSA-N
• .omega.-Heptanediol
• PubChem11489
• 1,7-HEPTANE-DIOL
• KSC353A4T
• NSC3821
• KM0672
• A
• BRN 1633482
• SY010789
• AI3-11199
• C7H16O2
• alpha,omega-Heptanediol;Heptane-1,7-diol;omega-Heptanediol;alpha,omega-heptanediol;
• 1,7-Heptanediol, 95%
• A20906
• NSC-3821
• DTXSID90212074
• CS-W013404
• ?1,7-Heptanediol
• InChI=1/C7H16O2/c8-6-4-2-1-3-5-7-9/h8-9H,1-7H
• NS00035222
• D3WFS2RR58
• FT-0607028
• EN300-85128
• H10510
• MFCD00002987
• SCHEMBL41144
• AKOS015904392
• 57514-69-9
• Q19885474
• H0028
• 4-01-00-02580 (Beilstein Handbook Reference)
• GS-6138
• AMY22642
• 629-30-1
• EINECS 211-085-0
• DTXCID90134565
• DB-038169
• omega-Heptanediol
• FH52476
• 211-085-0

• MDL： MFCD00002987
• Inchi： 1S/C7H16O2/c8-6-4-2-1-3-5-7-9/h8-9H,1-7H2
• InChI Key： SXCBDZAEHILGLM-UHFFFAOYSA-N
• SMILES： OCCCCCCCO
• BRN： 1633482

Computed Properties

• Exact Mass: 132.11500
• Monoisotopic Mass: 132.11503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 40.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.951 g/mL at 25 °C(lit.)
• Melting Point: 17-19 °C (lit.)
• Boiling Point: 262°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.455(lit.)
• Water Partition Coefficient: Soluble in water, slightly soluble in ether.
• PSA: 40.46000
• LogP: 0.92150
• Solubility: Soluble in water.
• FEMA: 3228
• Sensitiveness: Sensitive to air

1,7-Heptanediol Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：MI9804000
• Safety Term：S24/25
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,7-Heptanediol

Comprehensive Guide to 1,7-Heptanediol (CAS No. 629-30-1): Properties, Applications, and Industry Trends

1,7-Heptanediol (CAS No. 629-30-1) is a versatile aliphatic diol with the molecular formula C₇H₁₆O₂. This long-chain diol is gaining attention in industries ranging from polymers to cosmetics due to its unique chemical properties. As sustainability and bio-based materials become hot topics, researchers are exploring 1,7-Heptanediol applications as a potential green alternative to petrochemical-derived diols.

The compound features two hydroxyl groups at terminal positions, making it valuable for polyester synthesis and crosslinking agents. Recent studies highlight its role in creating high-performance polymers with improved flexibility compared to shorter-chain diols. In the personal care sector, 1,7-Heptanediol serves as a humectant and viscosity modifier, addressing the growing demand for multifunctional ingredients in skincare formulations.

From an analytical perspective, 629-30-1 exhibits a melting point of 38-42°C and boiling point of 280°C, with solubility in water and most organic solvents. These physical-chemical properties make it suitable for specialty coatings and adhesive formulations. Industry reports suggest increasing adoption in UV-curable resins, where its balanced hydrophobicity enhances film flexibility without compromising cure speed.

Manufacturers are optimizing 1,7-Heptanediol production processes to meet rising demand. The compound can be synthesized through hydroformylation of 1,6-hexadiene or via biocatalytic routes from renewable feedstocks. This aligns with the circular economy trend, as evidenced by recent patents describing sustainable diol production methods. Quality standards typically require ≥98% purity, with HPLC and GC-MS being common analytical techniques for verification.

In material science, 1,7-Heptanediol contributes to elastomer development by modifying chain mobility in polyurethane systems. Its seven-carbon backbone provides an optimal balance between flexibility and strength, making it valuable for medical-grade tubing and flexible packaging applications. Researchers are also investigating its potential in biodegradable plastics, particularly for agricultural films and disposable items.

The cosmetic industry values 1,7-Heptanediol for its moisturizing efficacy and low irritation potential. Formulators utilize it in anti-aging serums and hair conditioning products, where it functions as both active ingredient and penetration enhancer. Recent consumer preference for clean beauty products has driven innovation in green chemistry alternatives, positioning this diol favorably compared to traditional glycols.

Emerging applications include electronic materials, where 629-30-1 serves as a building block for dielectric polymers in flexible electronics. Its thermal stability and low volatility make it suitable for high-temperature processing in semiconductor packaging. Additionally, the compound shows promise in 3D printing resins, contributing to improved layer adhesion and reduced warping in printed parts.

From a regulatory standpoint, 1,7-Heptanediol is generally recognized as safe for intended uses, with comprehensive toxicological data supporting its applications. Environmental assessments indicate favorable biodegradation profiles, particularly important for formulators developing eco-friendly products. Proper handling requires standard laboratory precautions, with material safety data sheets providing detailed guidance for industrial users.

The global market for 1,7-Heptanediol is projected to grow at 5-7% annually, driven by expansion in Asia-Pacific manufacturing and increasing R&D investments. Key suppliers have implemented quality management systems compliant with ISO standards, ensuring batch-to-batch consistency. Technical bulletins typically provide specifications for hydroxyl value (490-510 mg KOH/g), acid value (≤0.5 mg KOH/g), and water content (≤0.2%).

Future developments may explore 1,7-Heptanediol derivatives with enhanced functionality, such as ethoxylated versions for improved water solubility or esterified forms for specialized plasticizers. The compound's versatility ensures continued relevance across multiple industries, particularly as material innovation focuses on sustainable solutions. Researchers continue to publish findings on novel applications in peer-reviewed journals, expanding the scientific understanding of this valuable chemical intermediate.